Cas no 898457-62-0 (N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898457-62-0
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 5485022
• Update Time: 2025-07-15

N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• IWCXSJIGLPIAHG-UHFFFAOYSA-N
• N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C11H13N3O3S/c1-3-6(2)12-8(15)7-9(16)13-11-14(10(7)17)4-5-18-11/h4-6,17H,3H2,1-2H3,(H,12,15)
• InChI Key： NKPALNQTAMUYEQ-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(O)=C(C(NC(CC)C)=O)C(=O)N=2

Additional information on N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 898457-62-0)

N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 898457-62-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide is characterized by a thiazolo[3,2-a]pyrimidine core with a hydroxy group at the 7-position and an N-(butan-2-yl) substituent on the carboxamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of thiazolo[3,2-a]pyrimidines as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that compounds with a similar structure to N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide exhibit strong inhibitory activity against the enzyme dihydroorotate dehydrogenase (DHODH), which is a key target in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

In addition to its enzymatic inhibition properties, N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has shown promising antiviral activity. A 2020 study in the Antiviral Research journal reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a potential lead compound for the development of broad-spectrum antiviral agents.

The pharmacokinetic profile of N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route to N-(butan-2-yl)-7-hydroxy-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process starting from readily available starting materials. Key steps include the formation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the hydroxy and N-(butan-2-y)l substituents. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely accessible to researchers in the field.

In conclusion, N-(butan-2-y)l)-7-hydroxy()-oxo-H-thiazo[]a]yrimidine--carboxamide (CAS No. 898457-) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating autoimmune diseases and viral infections make it an attractive target for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action in greater detail and optimize its therapeutic potential for various medical conditions.